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Compound of Interest

Compound Name: PD 168568

Cat. No.: B560265

For Researchers, Scientists, and Drug Development Professionals

Introduction

PD 168568 is a potent and selective antagonist of the dopamine D4 receptor (DRD4), with Ki
values of 8.8 nM, 1842 nM, and 2682 nM for the D4, D2, and D3 receptors, respectively.[1][2]
Its isoindolinone structure contributes to this selectivity.[1][2] Notably, PD 168568 has
demonstrated inhibitory effects on the proliferation and survival of glioblastoma stem cells,
suggesting its potential as a therapeutic agent in cancer research.[1][2] These application notes
provide a comprehensive guide for the utilization of PD 168568 in a cell culture setting,
including protocols for determining its effective concentration and assessing its biological
activity.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of PD 168568 is presented in the table
below. Proper storage is critical to maintain the stability and activity of the compound.
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Property Value Source

Molecular Formula C22H27Ns0 MedChemExpress

Molecular Weight 349.47 g/mol MedChemExpress

Appearance Crystalline solid General knowledge
Solubility Soluble in DMSO MedChemExpress

Storage Conditions -20°C for long-term storage MedChemExpress

Signaling Pathway of the Dopamine D4 Receptor

PD 168568 exerts its effects by antagonizing the dopamine D4 receptor. This receptor is a G
protein-coupled receptor (GPCR) that, upon activation by its endogenous ligand dopamine,
typically couples to Gai/o proteins. This coupling leads to the inhibition of adenylyl cyclase, a
decrease in intracellular cyclic AMP (CAMP) levels, and modulation of downstream signaling
cascades that can influence cell proliferation, survival, and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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